Cas no 1782495-11-7 (1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine
• CAS No: 1782495-11-7
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6585156
• PubChem ID: 105443933
• Update Time: 2025-07-01

1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine
• EN300-1807092
• 1-[2-(2,3-dimethylphenyl)ethyl]cyclopropan-1-amine
• 1782495-11-7

• Inchi： 1S/C13H19N/c1-10-4-3-5-12(11(10)2)6-7-13(14)8-9-13/h3-5H,6-9,14H2,1-2H3
• InChI Key： ZVJCLPOSTUIDDC-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine

Recent Advances in the Study of 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine (CAS: 1782495-11-7)

The compound 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine (CAS: 1782495-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-amine scaffold and dimethylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a potential drug candidate.

One of the key areas of investigation has been the compound's interaction with neurotransmitter systems, particularly its affinity for serotonin and dopamine receptors. Preliminary in vitro studies have demonstrated that 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine exhibits selective binding to specific receptor subtypes, suggesting its potential utility in treating neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to elucidate the structural basis of these interactions.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have indicated that 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine may modulate key signaling pathways involved in cancer cell proliferation and apoptosis. In vivo experiments using animal models have shown promising results, with the compound demonstrating efficacy in reducing tumor growth while exhibiting a favorable safety profile. These findings have spurred further investigations into its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

The synthetic pathways for 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine have also been optimized in recent studies. Researchers have developed more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. These advancements are crucial for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in the development of 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine as a therapeutic agent. Pharmacokinetic studies have revealed variable bioavailability, prompting investigations into novel formulation strategies to enhance its absorption and distribution. Additionally, comprehensive toxicological assessments are ongoing to fully characterize its safety profile across different dosage ranges.

In conclusion, the recent research on 1-2-(2,3-dimethylphenyl)ethylcyclopropan-1-amine (CAS: 1782495-11-7) highlights its multifaceted potential in drug discovery. While significant progress has been made in understanding its pharmacological properties and therapeutic applications, further studies are needed to address existing challenges and fully realize its clinical potential. The compound represents an exciting avenue for future research in chemical biology and pharmaceutical development.